Cas no 77785-94-5 (Benzaldehyde,4-(2-propen-1-yl)-)

• Product Name: Benzaldehyde,4-(2-propen-1-yl)-
• CAS No: 77785-94-5
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 550722
• PubChem ID: 13291762
• Update Time: 2025-10-30

Benzaldehyde,4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(2-propen-1-yl)-
• 4-prop-2-enylbenzaldehyde
• Benzaldehyde, 4-(2-propenyl)- (9CI)
• 4-(2-Propenyl)benzaldehyde
• 4-Allylbenzaldehyde
• CS-0531130
• 4-(PROP-2-EN-1-YL)BENZALDEHYDE
• DTXSID70535056
• 77785-94-5
• SCHEMBL676468
• EN300-698343
• Z1511744017
• VBZGCBZCEGCNPR-UHFFFAOYSA-N

• Inchi： 1S/C10H10O/c1-2-3-9-4-6-10(8-11)7-5-9/h2,4-8H,1,3H2
• InChI Key： VBZGCBZCEGCNPR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CC=C

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde,4-(2-propen-1-yl)-

Comprehensive Analysis of Benzaldehyde,4-(2-propen-1-yl)- (CAS No. 77785-94-5)

Benzaldehyde,4-(2-propen-1-yl)-, also known as 4-Allylbenzaldehyde, is an aromatic organic compound with the CAS registry number 77785-94-5. This compound belongs to the class of benzaldehyde derivatives, which are widely utilized in flavor and fragrance applications due to their distinct almond-like aroma. The presence of an allyl group at the para position of the benzene ring enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research.

In recent years, the demand for natural and synthetic aroma compounds has surged, driven by trends in clean-label products and sustainable chemistry. Benzaldehyde,4-(2-propen-1-yl)- has garnered attention for its potential in green chemistry applications, particularly in the development of biodegradable fragrances. Researchers are exploring its use in eco-friendly perfumery and food flavoring, aligning with consumer preferences for non-toxic ingredients.

The compound's molecular structure, featuring a benzaldehyde core and an allyl substituent, allows for versatile chemical transformations. It serves as a precursor in the synthesis of cinnamaldehyde analogs, which are pivotal in antimicrobial and antioxidant studies. Additionally, its role in heterocyclic chemistry has been highlighted in recent publications, particularly in the design of bioactive molecules for drug discovery.

From an industrial perspective, Benzaldehyde,4-(2-propen-1-yl)- is often synthesized via Claisen rearrangement or Friedel-Crafts acylation. Its production scalability and cost-effectiveness make it attractive for large-scale manufacturing. However, challenges such as selectivity control and byproduct minimization remain areas of active research, especially in catalytic processes.

In the context of market trends, the compound's applications extend to cosmetic formulations, where it contributes to long-lasting scents. With the rise of personalized fragrances, 4-Allylbenzaldehyde is being studied for its compatibility with microencapsulation technologies, enabling controlled release in premium skincare products. This aligns with the growing demand for multifunctional ingredients in the beauty industry.

Environmental and regulatory considerations are also critical. The compound's biodegradability profile and compliance with REACH regulations enhance its adoption in European markets. Furthermore, its low ecotoxicity makes it a candidate for sustainable agrochemicals, addressing concerns about soil health and pollinator safety.

In summary, Benzaldehyde,4-(2-propen-1-yl)- (CAS 77785-94-5) is a multifaceted compound with expanding applications in fragrance science, medicinal chemistry, and green technology. Its unique structural features and adaptability position it as a key player in the evolution of specialty chemicals. Future research may focus on optimizing its synthetic pathways and exploring novel biological activities, ensuring its relevance in next-generation formulations.